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An In-depth Technical Guide to the Physical and Chemical Properties of Barium Chromate

For Researchers, Scientists, and Drug Development Professionals

Abstract
Barium chromate (BaCrO₄) is an inorganic compound that presents as a yellow crystalline

powder.[1] With a molar mass of 253.37 g/mol , it is characterized by its low aqueous solubility

and its role as a strong oxidizing agent.[1][2] This technical guide provides a comprehensive

overview of the physical and chemical properties of barium chromate, including its molecular

structure, thermal stability, and reactivity. Detailed experimental protocols for its synthesis and

characterization are provided, along with a summary of its key applications and safety

considerations.

Physical Properties
Barium chromate is a yellow, sand-like powder that darkens upon heating.[1][2] It is an

odorless, heavy, crystalline solid.[3][4]
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Property Value References

Molecular Formula BaCrO₄ [2]

Molar Mass 253.37 g/mol [1][2]

Appearance Yellow crystalline powder [1][2]

Density 4.498 g/cm³ at 15 °C [2][5]

Melting Point
Decomposes at 210 °C (410

°F; 483 K)
[1][2]

Boiling Point Not applicable [6]

Solubility in Water 0.2775 mg/100 mL at 20 °C [1][2]

Solubility Product (Ksp) 1.17 × 10⁻¹⁰ [1][2]

Crystal Structure Orthorhombic [2][5]

Chemical Properties
Barium chromate is a strong oxidizing agent, a characteristic attributed to the hexavalent

chromium in the chromate ion.[3][5] It is stable under recommended storage conditions.[4][7]

Reactivity
Acids: Barium chromate is soluble in strong acids, such as hydrochloric acid and nitric acid.

[2][5] The reaction with acid protonates the chromate ion, shifting the equilibrium and causing

the compound to dissolve.[5] For example, the reaction with hydrochloric acid is: BaCrO₄ +

2HCl → BaCl₂ + H₂CrO₄.[5]

Bases: It is insoluble in bases.[5]

Redox Reactions: As a strong oxidizing agent, barium chromate can react vigorously with

reducing agents.[6][7] It is used as a burn rate modifier in pyrotechnic compositions.[2][8]

Thermal Decomposition: Upon heating, barium chromate decomposes. One source

indicates decomposition begins at approximately 210 °C, yielding barium oxide (BaO),

chromium(III) oxide (Cr₂O₃), and oxygen (O₂).[1][5] The balanced equation for this
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decomposition is: 4BaCrO₄ → 4BaO + 2Cr₂O₃ + 3O₂.[5] Another source suggests

decomposition occurs at 1400 °C.[3]

Molecular Structure
Barium chromate consists of barium cations (Ba²⁺) and chromate anions (CrO₄²⁻). The crystal

structure is orthorhombic and is isostructural with baryte (BaSO₄).[1] In the chromate anion, the

chromium atom is in a +6 oxidation state and is tetrahedrally coordinated to four oxygen atoms.

[1] The bonding within the chromate ion is covalent, while the interaction between the barium

and chromate ions is predominantly ionic.[1]

Experimental Protocols
Synthesis of Barium Chromate via Precipitation
This protocol describes the laboratory synthesis of barium chromate by the reaction of a

soluble barium salt with a soluble chromate salt.

Materials:

Barium chloride (BaCl₂)

Potassium chromate (K₂CrO₄) or Sodium chromate (Na₂CrO₄)

Distilled water

Beakers

Stirring rod

Filtration apparatus (e.g., Buchner funnel, filter paper)

Drying oven

Procedure:

Prepare separate aqueous solutions of barium chloride and potassium chromate (or sodium

chromate).
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Slowly add the potassium chromate solution to the barium chloride solution while stirring

continuously. A yellow precipitate of barium chromate will form immediately.[2] The reaction

is: BaCl₂ + K₂CrO₄ → BaCrO₄(s) + 2KCl.[1]

Continue stirring for a period to ensure complete precipitation.

Collect the precipitate by filtration.

Wash the precipitate several times with distilled water to remove any soluble impurities, such

as potassium chloride.[1]

Dry the purified barium chromate precipitate in a drying oven at a low temperature.
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Synthesis of Barium Chromate

Reactant Preparation

Reaction

Purification

Final Product
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Caption: Experimental workflow for the synthesis of Barium Chromate.
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Visualization of Chemical Behavior
Reaction with Strong Acid
The following diagram illustrates the dissolution of barium chromate in a strong acid, leading

to the formation of the dichromate ion.

Reaction of Barium Chromate with Strong Acid

BaCrO₄ (solid, yellow)

Ba²⁺ (aqueous) Cr₂O₇²⁻ (aqueous, orange)

2H⁺ (from strong acid)

H₂O

Click to download full resolution via product page

Caption: Dissolution of Barium Chromate in strong acid.

Applications
Barium chromate has several industrial and laboratory applications:

Pigment: It is used as a yellow pigment known as lemon yellow, baryta yellow, or permanent

yellow.[4][5]

Pyrotechnics: It serves as an oxidizing agent and a burn rate modifier in pyrotechnic

compositions, particularly in delay fuses.[2][8]

Corrosion Inhibitor: It is used as a corrosion-inhibiting pigment in metal primers and coatings.

[2][8]

Catalysis: It is a component of catalysts for alkane dehydrogenation.[2]
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Other Uses: It is also used in safety matches, coloring glass and ceramics, and as a sulfate

scavenger in chromium electroplating baths.[4][8]

Safety and Toxicology
Barium chromate is toxic and is classified as a carcinogen.[2] The toxicity is associated with

both the barium ion and the hexavalent chromium.[3]

Hazards: It is harmful if swallowed or inhaled.[9] It is an oxidizing solid and may intensify fire.

[9][10]

Toxicity: Hexavalent chromium compounds are known to be genotoxic and cytotoxic.[2]

Chronic exposure can lead to ulcerations of the skin and nasal septum.[5]

Handling: Strict safety measures, including the use of personal protective equipment, are

required when handling barium chromate.[5] It should be stored away from combustible

materials.[10]

This guide provides a foundational understanding of the physical and chemical properties of

barium chromate for professionals in research and development. Further investigation into its

specific applications should be conducted with a thorough understanding of its associated

hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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